Cas no 1533029-13-8 (1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine)

1-(1,3-Dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine is a specialized organic compound featuring a cyclobutylmethanamine core substituted with a 1,3-dimethyl-1H-pyrazol-5-yl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both a pyrazole ring and a cyclobutyl moiety enhances its versatility as a building block for drug discovery, particularly in the development of bioactive molecules targeting specific receptors or enzymes. Its amine functionality allows for further derivatization, facilitating the synthesis of novel analogs. The compound's well-defined stereochemistry and stability under standard conditions make it a reliable intermediate for research and industrial processes requiring precise molecular frameworks.

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine structure

1533029-13-8 structure

Product Name:1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine

CAS No:1533029-13-8

MF:C₁₀H₁₇N₃

MW:179.262081861496

CID:6232611

PubChem ID:82600337

Update Time:2025-10-25

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine
- [1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine
- 1533029-13-8
- EN300-1780780
- Inchi： 1S/C10H17N3/c1-8-6-9(13(2)12-8)10(7-11)4-3-5-10/h6H,3-5,7,11H2,1-2H3
- InChI Key： WFPJETHEBAHFHH-UHFFFAOYSA-N
- SMILES： N1(C)C(=CC(C)=N1)C1(CN)CCC1

Computed Properties

Exact Mass: 179.142247555g/mol
Monoisotopic Mass: 179.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 43.8Å²

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1780780-0.05g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	0.05g	$1261.0	2023-09-20
Enamine	EN300-1780780-0.1g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	0.1g	$1320.0	2023-09-20
Enamine	EN300-1780780-0.25g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	0.25g	$1381.0	2023-09-20
Enamine	EN300-1780780-0.5g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	0.5g	$1440.0	2023-09-20
Enamine	EN300-1780780-1.0g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	1g	$1500.0	2023-05-27
Enamine	EN300-1780780-2.5g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	2.5g	$2940.0	2023-09-20
Enamine	EN300-1780780-5.0g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	5g	$4349.0	2023-05-27
Enamine	EN300-1780780-10.0g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	10g	$6450.0	2023-05-27
Enamine	EN300-1780780-1g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	1g	$1500.0	2023-09-20
Enamine	EN300-1780780-5g	[1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutyl]methanamine	1533029-13-8	5g	$4349.0	2023-09-20

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine Related Literature

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Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 1533029-13-8)

The compound 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 1533029-13-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutylmethanamine core linked to a 1,3-dimethyl-1H-pyrazol-5-yl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine has surged due to their versatility in medicinal chemistry. This compound’s pyrazole moiety is known for its role in enhancing binding affinity to target proteins, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. With the rise of precision medicine and personalized therapeutics, such molecules are increasingly explored for their potential in treating complex diseases.

The synthesis of CAS No. 1533029-13-8 involves multi-step organic reactions, often starting from readily available precursors like 1,3-dimethyl-5-aminopyrazole and cyclobutanone derivatives. Optimizing its yield and purity is critical for industrial-scale production, especially in the context of green chemistry and sustainable manufacturing. Researchers are also investigating its stability under various conditions, as this impacts its shelf life and applicability in formulations.

One of the trending topics in the scientific community is the role of small-molecule scaffolds in drug repurposing. 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine fits into this narrative as a promising candidate for repurposing studies, given its structural similarity to known pharmacophores. Questions like "How can this compound be used in neurodegenerative disease research?" or "What are its pharmacokinetic properties?" are frequently searched in academic and industry databases.

From an industrial perspective, the compound’s potential extends beyond pharmaceuticals. Its agrochemical applications are being explored, particularly in designing next-generation pesticides and herbicides with improved selectivity and environmental safety. The pyrazole ring’s ability to interact with plant enzymes makes it a key building block for crop protection agents, aligning with the global push for sustainable agriculture.

In summary, 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 1533029-13-8) represents a multifaceted compound with broad relevance in modern chemistry. Its applications span from drug discovery to agrochemical innovation, making it a subject of ongoing research and commercial interest. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.